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Compound of Interest

Compound Name: 1-Chlorotetradecane

Cat. No.: B127486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chlorotetradecane (CAS
number 2425-54-9), a long-chain alkyl halide that serves as a critical intermediate in various
chemical syntheses. This document outlines its physicochemical properties, spectroscopic
profile, synthesis protocols, and key applications, with a focus on data relevant to research and
development.

Core Characterization Data

1-Chlorotetradecane, also known as Myristyl chloride or Tetradecyl chloride, is a colorless to
pale yellow liquid.[1][2] Its fundamental role in organic synthesis stems from the reactivity of the
chlorine atom, which allows for the introduction of the C14 alkyl chain into other molecules.[1]

Physicochemical Properties

The key physical and chemical properties of 1-Chlorotetradecane are summarized in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 2425-54-9 [1112]
Molecular Formula C14H29Cl [1][2]
Molecular Weight 232.83 g/mol [1]
Appearance Colorless to pale yellow liquid [1112]

Mild, characteristic chlorinated
Odor [2]
hydrocarbon odor

Melting Point -3°C [1]

. ) 292.9 °C at 760 mmHg; 139-
Boiling Point [1]
142 °C at 4 mmHg

Density 0.859 g/mL at 25 °C
Refractive Index n20/D 1.446
Solubility in Water <0.01g/Lat20°C [1]

o ) Miscible with ethanol, ether,
Solubility in Organic Solvents [2]
and acetone

Flash Point 109 °C (closed cup) [3]

Autoignition Temperature 230 °C [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of 1-Chlorotetradecane's identity and
purity. While the raw spectra require access to specialized databases, the availability of *H
NMR, 3C NMR, IR, and Mass Spectrometry data is confirmed.[4][5][6][7]

Synthesis Protocols

The industrial synthesis of 1-Chlorotetradecane is typically achieved through the chlorination
of 1-tetradecanol.[1] Other methods include the free-radical chlorination of tetradecane or the
addition of hydrogen chloride to 1-tetradecene.[2]
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Detailed Experimental Protocol: Chlorination of 1-
Tetradecanol

This protocol describes a common laboratory-scale synthesis of 1-Chlorotetradecane from 1-
tetradecanol.

Materials:

1-Tetradecanol

o Tosyl chloride

e 4-Dimethylaminopyridine (DMAP)

¢ Dichloromethane (CH2Cl2)

e Anhydrous sodium sulfate

e Magnetic stirrer and hotplate

¢ Round-bottom flask

e Reflux condenser

o Separatory funnel

« Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 1-tetradecanol in dichloromethane.

e Add 4-dimethylaminopyridine to the solution and stir until it dissolves.

o Slowly add tosyl chloride to the reaction mixture.

» Allow the reaction to proceed at 25 °C for 96 hours with continuous stirring.[2]
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 After the reaction is complete, wash the organic phase with water in a separatory funnel to
remove any water-soluble impurities.

» Dry the organic layer over anhydrous sodium sulfate.
« Filter the solution to remove the drying agent.

o Remove the dichloromethane solvent using a rotary evaporator to yield the crude 1-
Chlorotetradecane.

e The crude product can be further purified by vacuum distillation.

A reported yield for this reaction is approximately 95%.[2]

Reactants

1-Tetradecanol

Tosyl Chloride Reaction Conditions Workup & Purification Final Product

e ieinolandiStining Crude Product (Water Wash Drying (Na:SOs) Solvent Evaporation Vacuum Distillation\ Purified Product y G NRIN TR S
I 25 °C, 96 hours k )

4-DMAP (Catalyst)
CH2Cl2 (Solvent)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Chlorotetradecane from 1-Tetradecanol.

Applications in Research and Development
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1-Chlorotetradecane is a versatile chemical intermediate with several applications in industrial
and research settings.

o Surfactant Manufacturing: It is a key precursor in the synthesis of surfactants, such as
dimethyldimyristyl ammonium chloride.[1][8]

e Pharmaceutical Intermediate: The compound serves as a building block in the synthesis of
more complex molecules within the pharmaceutical industry.[1]

e Organic Synthesis: It is widely used as a starting material for introducing the tetradecyl group
into various organic compounds.[2]

» Research Applications: It has been utilized in the preparation of nonionic microemulsions
and as an internal standard in analytical chemistry.[8][9]

Safety and Toxicological Information

While comprehensive toxicological data is not available, 1-Chlorotetradecane is known to be
an irritant.[2][3][10]

o Health Hazards: May cause irritation to the skin, eyes, and respiratory system.[2][3][10]
Prolonged exposure could lead to central nervous system depression.[2]

o Carcinogenicity: It is not currently classified as a carcinogen by the IARC or the U.S. EPA.[2]

[3]

« Handling Precautions: Standard laboratory safety protocols should be followed, including the
use of personal protective equipment such as gloves, safety goggles, and a lab coat.[3][10]
Work should be conducted in a well-ventilated area.[10]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
like strong oxidizing agents.[3][10]

» Fire Safety: It is a combustible liquid. In case of fire, use water spray, dry chemical, carbon
dioxide, or appropriate foam.[3]

Reactivity and Stability
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1-Chlorotetradecane is stable under normal temperatures and pressures.[3] It is incompatible
with strong oxidizing agents.[3] Hazardous decomposition products upon combustion include
hydrogen chloride and carbon oxides.[3]

This guide provides a foundational understanding of 1-Chlorotetradecane for professionals in
research and drug development. For more detailed information, consulting the cited references
IS recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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